Cas no 850090-13-0 (Tos-PEG2-C2-Boc)

• Product Name: Tos-PEG2-C2-Boc
• CAS No: 850090-13-0
• MF: C₁₈H₂₈O₇S
• MW: 388.47572517395
• MDL: MFCD27635184
• CID: 2094836
• PubChem ID: 77078284
• Update Time: 2025-05-24

Tos-PEG2-C2-Boc Chemical and Physical Properties

Names and Identifiers

• Tos-PEG3-t-butyl ester
• Tos-PEG2-C2-Boc
• tert-Butyl 3-(2-(2-(tosyloxy)ethoxy)ethoxy)propanoate
• Tos-PEG2-CH2CH2COOtBu
• BIPG1862
• ZB0913
• tert-butyl 3-(2-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}ethoxy)propanoate
• 3-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-propionic acid tert-butyl ester
• Propanoic acid, 3-[2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]-,1,1-dimethylethyl ester
• 1,1-Dimethylethyl 3-[2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]propanoate (ACI)
• tert-Butyl 3-[2-[2-[(p-tolylsulfonyl)oxy]ethoxy]ethoxy]propanoate
• HY-133069
• BP-22006
• tert-Butyl 3-[2-[2-(Tosyloxy)ethoxy]ethoxy]propanoate
• tert-Butyl3-(2-(2-(tosyloxy)ethoxy)ethoxy)propanoate
• CS-0110117
• SCHEMBL20529483
• A1-06427
• 850090-13-0
• AKOS030630048
• tert-butyl 3-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]propanoate
• MFCD27635184
• s10766
• SY269417
• AS-74566
• DB-105298

• MDL： MFCD27635184
• Inchi： 1S/C18H28O7S/c1-15-5-7-16(8-6-15)26(20,21)24-14-13-23-12-11-22-10-9-17(19)25-18(2,3)4/h5-8H,9-14H2,1-4H3
• InChI Key： ATHTXRBMNTZSMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 388.15557440g/mol
• Monoisotopic Mass: 388.15557440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5
• XLogP3: 2.1

Additional information on Tos-PEG2-C2-Boc

Professional Introduction to Tos-PEG2-C2-Boc (CAS No. 850090-13-0)

Tos-PEG2-C2-Boc is a specialized chemical compound characterized by its unique molecular structure and functional properties. This compound, identified by the CAS number 850090-13-0, plays a pivotal role in the field of pharmaceutical chemistry and biotechnology. The name Tos-PEG2-C2-Boc itself provides significant insight into its composition and potential applications, with each component serving a distinct purpose in molecular design and synthesis.

The compound incorporates a tosyl (Tos) group, a widely used protecting group in organic synthesis that enhances stability and reactivity under controlled conditions. The presence of a polyethylene glycol (PEG) moiety, specifically PEG2, contributes to its solubility and biocompatibility, making it an attractive candidate for drug delivery systems. The terminal Boc (tert-butoxycarbonyl) group serves as an amide protecting group, crucial for controlling the reactivity of the compound during synthetic processes.

In recent years, the integration of PEG-based compounds into pharmaceutical formulations has gained significant attention due to their ability to improve pharmacokinetics and reduce immunogenicity. The use of Tos-PEG2-C2-Boc in this context has been explored in various therapeutic areas, including oncology, immunology, and cardiovascular diseases. Its unique structure allows for precise modulation of drug release profiles, which is essential for achieving optimal therapeutic efficacy.

One of the most compelling aspects of Tos-PEG2-C2-Boc is its versatility in peptide and protein conjugation. The combination of the protecting groups ensures that the compound can undergo selective modifications without unintended side reactions. This has been particularly valuable in the development of biopharmaceuticals, where maintaining the integrity of the active ingredient is paramount. Recent studies have demonstrated its efficacy in stabilizing peptide-based drugs, thereby extending their shelf life and improving patient compliance.

The compound's application extends beyond drug delivery systems; it has also been utilized in diagnostic imaging and targeted therapy. The PEG moiety enhances the compound's ability to accumulate in specific tissues, making it an excellent candidate for contrast agents in magnetic resonance imaging (MRI). Furthermore, its stability under various conditions allows for extended storage periods without degradation, reducing costs associated with frequent replenishment.

Advances in synthetic methodologies have further expanded the potential applications of Tos-PEG2-C2-Boc. Researchers have leveraged its compatibility with solid-phase peptide synthesis (SPPS) to develop complex peptidomimetics with tailored functionalities. These peptidomimetics exhibit improved pharmacological properties, including enhanced binding affinity and reduced toxicity. The compound's role in generating novel therapeutic agents underscores its importance in modern drug discovery.

The safety profile of Tos-PEG2-C2-Boc has been thoroughly evaluated through extensive preclinical studies. Its biocompatibility and low immunogenicity make it suitable for repeated administration, a critical factor in chronic disease management. Additionally, its stability under physiological conditions ensures that it retains its intended properties throughout its intended use period. These attributes have positioned it as a preferred choice for researchers seeking reliable molecular tools.

In conclusion, Tos-PEG2-C2-Boc (CAS No. 850090-13-0) represents a significant advancement in pharmaceutical chemistry and biotechnology. Its unique structural features and functional properties make it an invaluable tool for drug development, diagnostic imaging, and targeted therapy. As research continues to uncover new applications, the importance of this compound is likely to grow even further, solidifying its role as a cornerstone in modern medicinal chemistry.